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Compound of Interest

Compound Name: RuBi-Nicotine

Cat. No.: B560276 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical compounds are paramount. RuBi-Nicotine, a caged compound designed

for the photoactivated release of nicotine, requires stringent disposal procedures due to its

composition, which includes both a ruthenium complex and the highly toxic nicotine alkaloid.

This guide provides essential safety and logistical information, including operational and

disposal plans, to ensure the safe management of RuBi-Nicotine waste in a laboratory setting.

Chemical and Safety Data Summary
Proper disposal procedures are informed by the chemical properties and hazard classifications

of a substance. The following table summarizes key quantitative data for RuBi-Nicotine.
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Property Value Reference

Chemical Formula C₄₀H₄₄Cl₂N₈Ru [1]

Molecular Weight 808.81 g/mol [1]

CAS Number 1256362-30-7 [1]

Form Solid [1]

Color Deep orange [1]

Solubility in Water Up to 100 mM [1]

Storage Temperature -20°C [1]

Hazard Classifications

Acute Toxicity 1 (Dermal),

Acute Toxicity 3 (Oral), Aquatic

Acute 1, Aquatic Chronic 2

[1]

Signal Word Danger [1]

Hazard Statements

H301 (Toxic if swallowed),

H310 (Fatal in contact with

skin), H410 (Very toxic to

aquatic life with long-lasting

effects)

[1]

Precautionary Codes

P262, P264, P273, P280,

P301 + P310, P302 + P352 +

P310

[1]

Experimental Protocol for RuBi-Nicotine Disposal
Given that nicotine is classified as an RCRA P075 acute hazardous waste, all materials

contaminated with RuBi-Nicotine must be handled and disposed of following institutional and

national regulations for hazardous waste. The following protocol outlines the necessary steps

for the proper disposal of RuBi-Nicotine.

Materials Required:
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Personal Protective Equipment (PPE): Chemical-resistant gloves (nitrile or neoprene), safety

goggles, and a lab coat.

Designated, sealed, and clearly labeled hazardous waste container.

Spill kit for toxic materials.

Waste disposal bags for solid waste.

pH paper (if applicable for aqueous waste).

Procedure:

Segregation of Waste:

All waste contaminated with RuBi-Nicotine, including unused solutions, contaminated

labware (e.g., pipette tips, vials, and gloves), and spill cleanup materials, must be

segregated from non-hazardous waste streams.

Solid Waste Disposal:

Contaminated Solids: Place all disposable items that have come into contact with RuBi-
Nicotine, such as gloves, weighing papers, and absorbent pads, into a designated, leak-

proof hazardous waste bag.

Empty Containers: "Empty" containers of RuBi-Nicotine are still considered hazardous

waste unless they have been triple-rinsed. The rinsate from this procedure must be

collected and treated as hazardous aqueous waste.

Unused Product: Unused or expired solid RuBi-Nicotine must be disposed of in its

original container, which should be placed inside a larger, sealed hazardous waste

container.

Aqueous Waste Disposal:

Stock Solutions and Rinsate: Collect all aqueous solutions containing RuBi-Nicotine,

including experimental waste and rinsate from cleaning contaminated labware, in a

designated, sealed, and properly labeled hazardous waste container.
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pH Neutralization: If institutional procedures require it, neutralize the pH of the aqueous

waste to between 6.0 and 9.0 before collection. Do not attempt to chemically treat the

waste to break down the RuBi-Nicotine complex without a validated and approved

institutional protocol.

Labeling and Storage:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name "RuBi-Nicotine," and the relevant hazard symbols (e.g., toxic, environmentally

hazardous).

Store the sealed waste container in a designated, secure, and well-ventilated satellite

accumulation area away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste. Follow all institutional guidelines for

waste manifest and pickup scheduling.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of RuBi-Nicotine waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b560276?utm_src=pdf-body
https://www.benchchem.com/product/b560276?utm_src=pdf-body
https://www.benchchem.com/product/b560276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Generate
RuBi-Nicotine Waste

Identify Waste Type

Solid Waste
(e.g., gloves, vials, unused solid)

Solid

Aqueous Waste
(e.g., solutions, rinsate)

Aqueous

Package in Labeled
Hazardous Waste Bag/Container

Neutralize pH
(if required by institution)

Store in Designated
Satellite Accumulation Area

Collect in Labeled, Sealed
Hazardous Waste Container

Yes/No

Contact EHS for
Waste Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of RuBi-Nicotine waste.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

RuBi-Nicotine, thereby protecting personnel and the environment from the potential hazards

associated with this compound. Always consult your institution's specific safety and disposal

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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